4-Bromo-2-fluorobenzyl alcohol

• IUPAC Name: (4-bromo-2-fluorophenyl)methanol
• InChI: InChI=1S/C7H6BrFO/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4H2
• InChI Key: BWBJZMQPVBWEJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)CO
• Molecular Formula: C7H6BrFO
• DSSTOX Substance ID: DTXSID50370088
• Molecular Weight: 205.02 g/mol
• CAS RN: 188582-62-9

Description

4-Bromo-2-fluorobenzyl alcohol is a chemical compound with the empirical formula C7H6BrFO. It has a molecular weight of 205.02.

Synthesis Analysis

The synthesis of 4-Bromo-2-fluorobenzyl alcohol involves two stages. The first stage involves the reaction of 2-fluoro-4-bromobenzoic acid with borane in tetrahydrofuran at 0 - 85°C. The second stage involves the reaction with hydrogen chloride in methanol and water at 25°C for 2 hours.

Molecular Structure Analysis

The molecular structure of 4-Bromo-2-fluorobenzyl alcohol can be represented by the SMILES string OCc1ccc(Br)cc1F. The InChI key for this compound is BWBJZMQPVBWEJU-UHFFFAOYSA-N.

Chemical Reactions Analysis

Alcohols like 4-Bromo-2-fluorobenzyl alcohol can undergo a variety of reactions. They can be converted into alkyl halides, tosylates, and esters. They can also undergo dehydration to yield alkenes.

Physical And Chemical Properties Analysis

4-Bromo-2-fluorobenzyl alcohol is a solid with a melting point of 30-35°C. It has an assay of 97%.

Scientific Research Applications

Building Blocks in Chemical Synthesis

. It’s a fluorinated compound, which means it contains a fluorine atom. .

Intermediates in Pharmaceutical Synthesis

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Preparation of Diphenylmethyl Ethers

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Mechanism of Action

Target of Action

4-Bromo-2-fluorobenzyl alcohol is a type of organic compound known as a halogenated benzyl alcohol Benzyl alcohols are generally known to interact with various enzymes and receptors in the body, influencing their activity .

Mode of Action

For instance, they can convert into alkyl halides through a substitution reaction with a hydrogen halide . This reaction involves the breaking of the O-H bond of the alcohol, leaving the C-O bond intact . The absolute configuration of the carbon atom attached to the hydroxyl group remains unchanged throughout the reaction .

Biochemical Pathways

Benzyl alcohols can participate in various biochemical reactions, such as conversion into alkyl halides, tosylates, and esters . These reactions can influence various biochemical pathways, depending on the specific targets of the compound.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Bromo-2-fluorobenzyl alcohol. For instance, the compound’s reactivity and stability can be affected by factors such as temperature, pH, and the presence of other substances . Additionally, the compound’s efficacy could be influenced by the physiological environment within the body, including factors such as pH, temperature, and the presence of other biomolecules.

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It has hazard statements H302, H315, H319, and H335. The precautionary statements are P261, P264, P271, P301 + P312, P302 + P352, and P305 + P351 + P338.

Synthesis routes and methods

Procedure details

To a stirred solution of 4-Bromo-2-fluoro benzaldehyde (15 g, 79.36 mmol) in MeOH (100 mL) at −5° C. to 0° C. was added NaBH4 (6.0 g, 158.73 mmol) in equal portions and stirred at RT for 1 h until the starting material was completely consumed, as evidenced by TLC analysis. The reaction mixture was then diluted with ice cold water (100 mL) and concentrated under reduced pressure. The residue obtained on concentration was extracted with EtOAc (2×200 mL) and separated. The combined EtOAc layers were washed with brine solution (50 mL), dried over anhydrous NaSO4, filtered and concentrated to afford (4-bromo-2-fluorophenyl)methanol (30 g, 99% (from 2 batches))] as colorless oil (TLC solvent system: 30% EtOAc in PE; Rf: 0.3).